![molecular formula C5H12ClNO2S B1279543 3-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride CAS No. 3193-51-9](/img/structure/B1279543.png)
3-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride
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Overview
Description
3-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride (AMTH) is a synthetic compound that has been widely used in research and development due to its unique properties. AMTH has been studied in various fields, including in vivo, in vitro, and pharmacodynamics. Its biological activity and biochemical and physiological effects have been explored in detail.
Scientific Research Applications
Organic Synthesis Applications :
- Tashbaev, Krivchikova, and Nasyrov (1992) developed a reaction scheme for obtaining 3,4-di(methylene)tetrahydrothiophene-1,2-dioxide from readily available substrates, which has potential applications in organic synthesis (Tashbaev et al., 1992).
- Markoulides et al. (2012) described optimal conditions for the preparation of a highly reactive 3,4-di(methylene)tetrahydrothiophene-1,1-dioxide, which is valuable in [4+2] cycloadditions with various dienophiles (Markoulides et al., 2012).
Nucleophilic Addition and Intramolecular Reactions :
- Pistarà et al. (2011) reported a synthesis of 2-substituted 3-amino-4-hydroxymethylthiophenes, highlighting the use of intramolecular nitrile oxide cycloaddition processes (Pistarà et al., 2011).
Chemical Properties and Structural Analysis :
- Bombieri et al. (1990) conducted crystal structure determinations of benzothiadiazine derivatives, including 3-aminomethyl-1,2,4-benzothiadiazine-1,1-dioxide, providing insights into the structural properties of related compounds (Bombieri et al., 1990).
Electrosynthesis Applications :
- Sun et al. (2016) explored the electropolymerization of water-soluble EDOT derivatives, including 2'-aminomethyl-3,4-ethylenedioxythiophene hydrochloride, to form polymers with electrochromic properties (Sun et al., 2016).
NMR Spectroscopy Studies :
- Rozhenko et al. (1995) investigated a series of halogen-substituted tetrahydrothiophene 1,1-dioxides using NMR spectroscopy, which is crucial for understanding the electronic effects and structural properties of such compounds (Rozhenko et al., 1995).
Cyclization and Rearrangement Reactions :
- Khaskin et al. (1988) examined the cyclization reactions of trans-3-chloro-A-aminothiolane 1,1-dioxide hydrochloride, demonstrating different modes of cyclization and their potential in synthetic chemistry (Khaskin et al., 1988).
Safety and Hazards
properties
IUPAC Name |
(1,1-dioxothiolan-3-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2S.ClH/c6-3-5-1-2-9(7,8)4-5;/h5H,1-4,6H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAPURRGGAAHWRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70461200 |
Source
|
Record name | 3-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70461200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3193-51-9 |
Source
|
Record name | 3-(Aminomethyl)tetrahydrothiophene 1,1-dioxide hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70461200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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